Cas no 2306255-60-5 ((1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid)

• Product Name: (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid
• CAS No: 2306255-60-5
• MF: C₁₂H₁₉N₅O₂
• MW: 265.311561822891
• CID: 5294871
• Update Time: 2025-10-30

(1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]-, (1R,3S)-
• (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid

• Inchi： 1S/C12H19N5O2/c1-7-14-11(13-2)17-12(15-7)16-9-5-3-4-8(6-9)10(18)19/h8-9H,3-6H2,1-2H3,(H,18,19)(H2,13,14,15,16,17)/t8-,9+/m1/s1
• InChI Key： KQFGKTJBZGVPKT-BDAKNGLRSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@H](NC2=NC(C)=NC(NC)=N2)C1

Additional information on (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid

Compound CAS No. 2306255-60-5: (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic Acid

Compound CAS No. 2306255-60-5, also known as (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid, is a complex organic compound with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications. Recent studies have highlighted its role in drug development and its ability to interact with biological systems in innovative ways.

The molecular structure of (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid consists of a cyclohexane ring substituted with an amino group at the 3-position. This amino group is further connected to a triazine ring system via an amide bond. The triazine ring itself contains a methyl group at the 4-position and a methylamino group at the 6-position. This arrangement creates a highly functionalized molecule with potential for hydrogen bonding and π-interactions, making it suitable for various chemical reactions and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and stereo-selective catalysts. Researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process. These methods not only enhance yield but also reduce reaction time, making large-scale production more feasible.

In terms of pharmacological applications, (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key enzymes and receptors involved in inflammatory pathways suggests its utility in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its anti-proliferative effects on cancer cells have been reported in vitro, indicating potential applications in oncology.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1R,3S) configuration ensures optimal binding to target proteins, enhancing its efficacy while minimizing off-target effects. Recent computational studies using molecular docking simulations have provided insights into the binding modes of this compound with various protein targets. These studies highlight the importance of the triazine ring's orientation and the cyclohexane ring's flexibility in achieving high-affinity interactions.

Another area of interest is the application of (1R,3S)-3-[[4-methyl-6-(methylamino)-1,3,5-triazin-2-yl]amino]cyclohexanecarboxylic acid in material science. Its rigid triazine core and flexible side chains make it a candidate for use in polymer synthesis and as a building block for advanced materials. Researchers are investigating its potential as a precursor for high-performance polymers with tailored mechanical and thermal properties.

Furthermore, recent environmental studies have focused on the biodegradability and eco-friendliness of this compound. Initial results suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This attribute is particularly important for its use in pharmaceuticals and agricultural chemicals where sustainability is a key concern.

In conclusion, Compound CAS No. 2306255-60-5 or (1R,3S)-3-[[4-methyl